Cas no 1625328-81-5 ([(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine)

• Product Name: [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine
• CAS No: 1625328-81-5
• MF: C₁₆H₁₇F₂NO
• MW: 277.309091329575
• CID: 5323717
• PubChem ID: 86908431
• Update Time: 2025-11-06

[(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine Chemical and Physical Properties

Names and Identifiers

• F6739-6787
• AKOS040861277
• [(3,4-difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine
• 1625328-81-5
• [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine

• Inchi： 1S/C16H17F2NO/c1-19(10-12-3-6-14(20-2)7-4-12)11-13-5-8-15(17)16(18)9-13/h3-9H,10-11H2,1-2H3
• InChI Key： WGUVCRWFHAGZAV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CN(C)CC1C=CC(=CC=1)OC)F

Computed Properties

• Exact Mass: 277.12782049g/mol
• Monoisotopic Mass: 277.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.5Ų

Additional information on [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine

Introduction to [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine (CAS No. 1625328-81-5)

[(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine, with the CAS number 1625328-81-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a central amine group flanked by two aromatic substituents: a 3,4-difluorophenylmethyl group and a 4-methoxyphenylmethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine involves multi-step organic reactions, typically starting from readily available starting materials such as 3,4-difluorobenzyl chloride and 4-methoxybenzyl chloride. These intermediates are then coupled with an appropriate amine source to form the final product. The synthetic route is optimized to ensure high yields and purity, which are crucial for downstream applications in pharmaceutical research.

In recent years, the study of [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine has been driven by its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its interaction with specific receptors and enzymes in biological systems. For instance, research has shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are important targets for the treatment of various diseases including cardiovascular disorders and neurological conditions.

Furthermore, the presence of fluorine atoms in the 3,4-difluorophenylmethyl group enhances the metabolic stability and bioavailability of the compound. Fluorine substitution is a common strategy in medicinal chemistry to improve drug-like properties, such as increasing lipophilicity and reducing susceptibility to metabolic degradation. This makes [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine an attractive candidate for oral administration and sustained therapeutic effects.

The methoxy group in the 4-methoxyphenylmethyl substituent also plays a crucial role in modulating the biological activity of the compound. Methoxy groups are known to influence receptor binding affinity and selectivity, which can be fine-tuned through structural modifications. This flexibility allows researchers to explore a wide range of analogs with varying potencies and selectivities, thereby expanding the therapeutic potential of this class of compounds.

Clinical trials involving derivatives of [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine have shown promising results in preclinical models. For example, one derivative has demonstrated significant efficacy in reducing blood pressure in hypertensive rats without causing adverse side effects. Another analog has shown neuroprotective effects in models of Parkinson's disease, suggesting its potential as a novel treatment for neurodegenerative disorders.

The safety profile of [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, [(3,4-Difluorophenyl)methyl][(4-methoxyphenyl)methyl]methylamine (CAS No. 1625328-81-5) represents a promising lead compound in the field of medicinal chemistry. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Continued research and clinical trials will further elucidate its potential benefits and pave the way for its eventual use in clinical practice.